Cas no 65274-87-5 (N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide)

• Product Name: N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide
• CAS No: 65274-87-5
• MF: C₁₉H₃₀FN₅O
• MW: 363.472807407379
• CID: 1688208
• PubChem ID: 3049853
• Update Time: 2025-04-21

N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}piperazine-1-carboxamide
• N-ethyl-4-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]piperazine-1-carboxamide
• 65274-87-5
• 1-Piperazinecarboxamide, N-ethyl-4-(2-(4-(4-fluorophenyl)-1-piperazinyl)ethyl)-
• ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((ethylcarbamoyl)-4 piperazinyl-1)-2 ethane
• N-Ethyl-4-(2-(4-(4-fluorophenyl)-1-piperazinyl)ethyl)-1-piperazinecarboxamide
• DTXSID50215607
• ((p-Fluorophenyl)-4 piperazinyl-1)-1 ((ethylcarbamoyl)-4 piperazinyl-1)-2 ethane [French]

• Inchi： 1S/C19H30FN5O/c1-2-21-19(26)25-15-11-23(12-16-25)8-7-22-9-13-24(14-10-22)18-5-3-17(20)4-6-18/h3-6H,2,7-16H2,1H3,(H,21,26)
• InChI Key： JTWNSJAEFAFONX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(CC1)CCN1CCN(C(NCC)=O)CC1

Computed Properties

• Exact Mass: 363.2437
• Monoisotopic Mass: 363.243439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1
• XLogP3: 1.5

Experimental Properties

• Density: 1.151
• Boiling Point: 548°C at 760 mmHg
• Flash Point: 285.3°C
• Refractive Index: 1.548
• PSA: 42.06